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Compound of Interest

Compound Name: Triethanolamine phosphate

Cat. No.: B158850 Get Quote

An In-depth Technical Guide to Triethanolamine Phosphate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Triethanolamine phosphate is an organic compound formed from the reaction of

triethanolamine and phosphoric acid.[1] This guide provides a comprehensive overview of its

chemical identity, registry information, synthesis protocols, and key applications, with a focus

on its utility in research and industrial settings. The compound is widely recognized for its

properties as a surfactant, emulsifier, pH adjuster, and corrosion inhibitor.[2][3] This document

consolidates critical data, experimental procedures, and logical workflows to serve as a vital

resource for professionals in chemistry and drug development.

Registry and Chemical Information
Triethanolamine phosphate is registered under CAS number 10017-56-8.[2] Its chemical

structure combines the features of a tertiary amine, a triol, and a phosphate group, which

imparts its versatile properties.[1][2]
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Identifier Value Source(s)

CAS Number 10017-56-8 [2][3][4]

Molecular Formula
C₆H₁₈NO₇P (or

C₆H₁₅NO₃·H₃PO₄)
[1][3][4][5]

Molecular Weight 247.18 g/mol [1][2][4][6]

IUPAC Name
dihydrogen phosphate;tris(2-

hydroxyethyl)azanium
[1]

Synonyms
2,2',2''-Nitrilotriethanol

Phosphate
[4]

InChI Key
NHFDKKSSQWCEES-

UHFFFAOYSA-N
[1][2][6]

Appearance

White to almost white powder

or crystal; can also be a

viscous liquid.

[3]

Physicochemical Properties
The compound's physical and chemical characteristics make it suitable for a wide range of

applications. It is soluble in water, a key property for its use in aqueous formulations.[1][3]
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Property Value Source(s)

Physical State (20°C) Solid

Melting Point 106.0 to 110.0 °C

Purity >98.0% (by Titration)

Solubility Water Soluble [1][3]

Storage Temperature

Room Temperature

(Recommended <15°C in a

cool, dark place)

Handling Conditions
Air Sensitive, Hygroscopic;

Store under inert gas.

Experimental Protocols
Detailed methodologies are crucial for the reproducible synthesis and application of

triethanolamine phosphate.

Synthesis via Acid-Base Neutralization
The most common method for synthesizing triethanolamine phosphate is the direct

neutralization of triethanolamine with phosphoric acid.[2] Precise control over molar ratios and

temperature is essential for maximizing yield.[2]

Objective: To synthesize triethanolamine phosphate solution for use as a chemical reagent or

stabilizer.

Materials:

Triethanolamine (reagent grade)

85% Phosphoric Acid solution

Deionized water

Glass reaction vessel
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Stirring apparatus (e.g., magnetic stirrer and stir bar)

Procedure:

Add 77 grams (0.52 mole) of triethanolamine to 200 grams of deionized water in a reaction

vessel with continuous stirring.[6]

Slowly add 20 grams of an 85% solution of phosphoric acid (containing 0.17 mole of

phosphoric acid) to the triethanolamine solution.[6]

Continue stirring the mixture until the reaction is complete and the solution is homogeneous.

The resulting product is an aqueous solution of triethanolamine phosphate.[6]

For some applications, the reaction is conducted at elevated temperatures (150°F to 180°F)

for a set duration (e.g., 36 minutes) to ensure the formation of the stabilizer in situ.[7]

Post-synthesis, the product can be purified by filtration to remove any unreacted solid

impurities if necessary.[2]

Application as a Stabilizer for Colloidal Dispersions
Triethanolamine phosphate is effective as a stabilizer in the synthesis of colloidal

nanoparticles, such as hydrous antimony pentoxide.[6]

Objective: To prepare a stable colloidal dispersion of hydrous antimony pentoxide using a pre-

synthesized triethanolamine phosphate solution as a stabilizer.

Materials:

Antimony trioxide (Sb₂O₃)

Hydrogen peroxide (H₂O₂)

Deionized water

Triethanolamine phosphate solution (prepared as in Protocol 4.1)

Reflux apparatus
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Procedure:

Prepare the triethanolamine phosphate stabilizer solution as described in Protocol 4.1.[6]

In a separate reaction vessel equipped for reflux, create a mixture of 221 grams (0.76 mole)

of antimony trioxide, 1201 grams of water, and 147 grams (1.51 moles) of hydrogen

peroxide.[6]

Heat this mixture at reflux for approximately 22 minutes.[6]

After the reflux period, charge the previously prepared triethanolamine phosphate solution

into the hot reaction mixture.[6]

The final product is a stable colloidal dispersion of hydrous antimony pentoxide particles.[6]

Applications and Mechanisms of Action
The unique structure of triethanolamine phosphate, containing a hydrophobic tail precursor

and a hydrophilic head (amine and phosphate groups), underpins its diverse applications.[2]

Corrosion Inhibition
One of the most researched applications is as a corrosion inhibitor for metals like iron and

steel.[2]

Mechanism: The molecule adsorbs onto the metal surface, forming a protective film. The

lone-pair electrons of the oxygen and nitrogen atoms interact with the d-orbitals of the metal

atoms, while the phosphate group enhances the formation of stable complexes with metal

ions, preventing electrochemical corrosion.[2]

Surfactant and Emulsifier
It is widely used in cosmetics, personal care products, and industrial formulations.[3]

Function: It acts as an emulsifier, stabilizer, and pH adjuster.[3] Its ability to interact with both

hydrophilic and hydrophobic substances allows it to stabilize mixtures of oil and water,

making it a key ingredient in creams, lotions, and detergents.[1][3]
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Analytical Chemistry
Triethanolamine phosphate serves as a reagent in specific analytical methods.

Example: It is used in a method for the determination of triethanolamine in water by forming

a soluble complex with copper(II).[2] It has also been used as a masking agent to block

interference from other metal ions in the quantitative analysis of phosphate radicals.[8]

Visualized Workflows and Relationships
Diagrams generated using Graphviz illustrate key processes and relationships involving

triethanolamine phosphate.
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Click to download full resolution via product page

Caption: Synthesis of Triethanolamine Phosphate via Acid-Base Neutralization.
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Step 3: Stabilization

Mix Triethanolamine
and Water

Add Phosphoric Acid

Stir to form
TEA-Phosphate Solution

Charge TEA-Phosphate
Solution into Colloid Mixture

Add Stabilizer

Mix Sb₂O₃, H₂O₂, and Water

Heat at Reflux
(22 min)

Add to Hot Mixture

Stable Colloidal Dispersion
of Hydrous Antimony Pentoxide

Click to download full resolution via product page

Caption: Experimental workflow for use as a stabilizer in colloid synthesis.
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Caption: Logical relationships between properties and applications.

Safety and Handling
Triethanolamine phosphate is classified as a hazardous substance.

Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[9][10]

Precautions: Wear protective gloves, eye protection, and face protection.[9] Wash skin

thoroughly after handling. Use in a well-ventilated area.[10]

First Aid: In case of skin contact, wash with plenty of water.[9] For eye contact, rinse

cautiously with water for several minutes.[9] If inhaled, move the person into fresh air.[9]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[10]
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For detailed safety information, always refer to the latest Safety Data Sheet (SDS) from the

supplier.[9][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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